Cas no 91587-99-4 (2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile)
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- (4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
- 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
- MFCD02186440
- AKOS001047169
- 2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile
- 3,4-dihydro-4-oxo-1-phthalazin-acetonitrile
- WAY-620102
- Z56956071
- Oprea1_872339
- NZENSMZSTAMKKA-UHFFFAOYSA-N
- EN300-07271
- 3R-0801
- 2-(4-oxo-3H-phthalazin-1-yl)acetonitrile
- SCHEMBL10679636
- 91587-99-4
- HMS1756J09
- CS-0305746
- RDA58799
-
- MDL: MFCD02186440
- Inchi: 1S/C10H7N3O/c11-6-5-9-7-3-1-2-4-8(7)10(14)13-12-9/h1-4H,5H2,(H,13,14)
- InChI Key: NZENSMZSTAMKKA-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(CC#N)=NN1
Computed Properties
- Exact Mass: 185.058911855g/mol
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 65.2Ų
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB341706-100 mg |
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile; . |
91587-99-4 | 100MG |
€208.80 | 2022-06-10 | ||
| abcr | AB341706-500 mg |
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile, 90%; . |
91587-99-4 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB341706-1 g |
2-(4-Oxo-3,4-dihydro-1-phthalazinyl)acetonitrile, 90%; . |
91587-99-4 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22617-1G |
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile |
91587-99-4 | 95% | 1g |
¥ 1,716.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22617-5G |
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile |
91587-99-4 | 95% | 5g |
¥ 5,273.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22617-10G |
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile |
91587-99-4 | 95% | 10g |
¥ 7,900.00 | 2023-04-13 | |
| Key Organics Ltd | 3R-0801-1MG |
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile |
91587-99-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0801-5MG |
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile |
91587-99-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0801-10MG |
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile |
91587-99-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0801-0.5G |
2-(4-oxo-3,4-dihydro-1-phthalazinyl)acetonitrile |
91587-99-4 | >90% | 0.5g |
£385.00 | 2025-02-09 |
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile
Recent Advances in the Study of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4)
2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.
The compound has been identified as a versatile building block in medicinal chemistry, owing to its unique structural features. Researchers have explored its utility in the synthesis of phthalazine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent publications have demonstrated that 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile can be efficiently modified to yield compounds with enhanced bioactivity and selectivity.
One of the most notable advancements in the study of this compound is its application in the development of PARP (Poly ADP-ribose polymerase) inhibitors. PARP inhibitors are a class of drugs that have shown promise in the treatment of various cancers, particularly those with BRCA mutations. Studies have revealed that derivatives of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile exhibit potent PARP inhibitory activity, making them attractive candidates for further preclinical and clinical evaluation.
In addition to its role in cancer therapy, recent research has also explored the compound's potential in addressing neurodegenerative diseases. Preliminary findings suggest that certain derivatives of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile may possess neuroprotective properties, potentially offering new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases. These findings are supported by in vitro and in vivo studies, which have demonstrated the compound's ability to modulate key pathways involved in neurodegeneration.
The synthetic methodologies for 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile have also seen significant improvements. Recent reports describe novel catalytic approaches that enhance the efficiency and yield of its synthesis, making it more accessible for large-scale production. These advancements are critical for facilitating further research and development efforts, particularly in the context of drug discovery and optimization.
Despite these promising developments, challenges remain in the full characterization and optimization of 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile and its derivatives. Issues such as solubility, stability, and pharmacokinetic properties need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.
In conclusion, 2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile (CAS: 91587-99-4) represents a compound of great interest in the chemical biology and pharmaceutical fields. Its versatile applications in drug discovery, particularly in oncology and neurodegenerative diseases, underscore its importance as a research focus. Continued exploration of its properties and derivatives is expected to yield further breakthroughs, contributing to the development of innovative therapeutic agents.
91587-99-4 (2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetonitrile) Related Products
- 93517-77-2(4-(3-methylphenyl)-1(2H)-Phthalazinone)
- 173463-60-0(4-ethyl-2,6,7,8,9,10-hexahydro-1H-Cyclohepta[g]phthalazin-1-one)
- 187849-54-3(3,4-dihydro-4-oxo-Benzo[g]phthalazine-1-carbonitrile)
- 1372156-43-8(4-(3,4-dihydro-4-oxo-1-phthalazinyl)-Benzonitrile)
- 5004-48-8(4-methyl-1,2-dihydrophthalazin-1-one)
- 5004-45-5(4-phenyl-1,2-dihydrophthalazin-1-one)
- 32003-14-8(4-Benzyl-1(2H)-phthalazinone)
- 51334-85-1(4-(4-methylphenyl)phthalazin-1-ol)
- 54145-30-1(4-ethyl-1(2H)-Phthalazinone)
- 497256-34-5(1(2H)-Phthalazinone, 7-amino-4-[(3-methylphenyl)methyl]-)